4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide

• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-(2-phenoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C21H20N2O3/c24-21(23-16-17-5-4-12-22-15-17)18-8-10-20(11-9-18)26-14-13-25-19-6-2-1-3-7-19/h1-12,15H,13-14,16H2,(H,23,24)
• InChI Key: GWWHIHHTHQBJTF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C(=O)NCC3=CN=CC=C3

Description

4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide, also known as BRL-15572, is a selective antagonist of the orexin-1 receptor. Orexin-1 receptor is a G-protein-coupled receptor that is primarily expressed in the hypothalamus, and it plays a critical role in regulating sleep-wake cycles, appetite, and energy expenditure. BRL-15572 has been extensively studied in scientific research due to its potential therapeutic applications in various disorders, including insomnia, obesity, and addiction.

Mechanism of Action

4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide acts as a selective antagonist of the orexin-1 receptor, which means that it binds to the receptor and prevents its activation by the endogenous ligand, orexin-A. Orexin-A is a neuropeptide that is synthesized in the hypothalamus and plays a critical role in regulating wakefulness and arousal. By blocking the activation of orexin-1 receptor, 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide reduces the activity of the orexin system and promotes sleep.
Biochemical and Physiological Effects:
4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has been shown to have several biochemical and physiological effects in animal models. For instance, 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has been shown to increase slow-wave sleep and decrease wakefulness in rats. Moreover, 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has been shown to reduce food intake and body weight in obese rats. These effects are consistent with the role of orexin-1 receptor in regulating sleep-wake cycles and appetite.

Advantages and Limitations for Lab Experiments

4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has several advantages and limitations for lab experiments. One advantage is that it is a selective antagonist of the orexin-1 receptor, which means that it can be used to specifically target this receptor without affecting other receptors. Another advantage is that 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has been extensively studied in animal models, and its effects on sleep-wake cycles and appetite are well-established. However, one limitation is that 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has not yet been tested in human clinical trials, and its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for research on 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide. One direction is to investigate the potential therapeutic applications of orexin-1 receptor antagonists in treating insomnia, obesity, and addiction in humans. Another direction is to study the effects of orexin-1 receptor antagonism on other physiological and pathological processes, such as pain, stress, and mood disorders. Moreover, future research could focus on developing more potent and selective orexin-1 receptor antagonists with improved pharmacokinetic properties and safety profiles.

Synthesis Methods

4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide can be synthesized using a multi-step process that involves the reaction of 2-phenoxyethanol with 3-pyridinecarboxaldehyde to form the corresponding Schiff base. The Schiff base is then reduced with sodium borohydride to yield the amine intermediate, which is subsequently acylated with 4-bromobenzoyl chloride to form the final product, 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide.

Scientific Research Applications

4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has been widely used in scientific research to investigate the role of orexin-1 receptor in various physiological and pathological processes. For instance, 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has been used to study the effects of orexin-1 receptor antagonism on sleep-wake cycles, appetite, and energy expenditure in animal models. Moreover, 4-(2-phenoxyethoxy)-N-(3-pyridinylmethyl)benzamide has been used to investigate the potential therapeutic applications of orexin-1 receptor antagonists in treating insomnia, obesity, and addiction.